Cas no 255710-84-0 (3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile)

• Product Name: 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile
• CAS No: 255710-84-0
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 3107072
• PubChem ID: 2319445
• Update Time: 2025-06-08

3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile
• G23788
• 3-[3-(4-chlorophenyl)-4-formylpyrazol-1-yl]propanenitrile
• Z56787562
• EN300-09577
• 255710-84-0
• CS-0221606
• SR-01000028776-1
• SR-01000028776
• AKOS022191242

• Inchi： 1S/C13H10ClN3O/c14-12-4-2-10(3-5-12)13-11(9-18)8-17(16-13)7-1-6-15/h2-5,8-9H,1,7H2
• InChI Key： RXIOKFQYHVLPRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C=O)=CN(CCC#N)N=1

Computed Properties

• Exact Mass: 259.0512396Da
• Monoisotopic Mass: 259.0512396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile

Professional Introduction to Compound with CAS No. 255710-84-0 and Product Name: 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile

The compound identified by the CAS number 255710-84-0 and the product name 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular framework of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, renowned for its versatility in drug design.

At the heart of this molecule lies the 4-chlorophenyl substituent, which introduces a region of electronic richness and reactivity. This aromatic ring is strategically positioned to interact with biological targets, enhancing the compound's pharmacological profile. The presence of a formyl group at the 4-position of the pyrazole ring further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. This formyl group can participate in various chemical transformations, including condensation reactions with nucleophiles, which opens up numerous possibilities for derivatization and functionalization.

The propanenitrile moiety at the 3-position of the pyrazole ring adds another layer of complexity to the compound's structure. This functional group is known for its ability to engage in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity when interacting with biological macromolecules. The overall architecture of 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile thus presents a balanced combination of electronic and steric features that make it an intriguing candidate for further exploration.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that the pyrazole core and the 4-chlorophenyl substituent may interact favorably with enzymes and receptors involved in various disease pathways. Specifically, there is growing evidence indicating that pyrazole derivatives can modulate inflammatory responses and oxidative stress, two critical factors in conditions such as neurodegenerative disorders and cardiovascular diseases.

The formyl group within this compound has been identified as a key site for further chemical manipulation. Researchers are exploring its potential as a precursor for generating amides or imines, which are common motifs in bioactive molecules. For instance, recent studies have demonstrated that formyl-containing pyrazoles can be converted into pharmacologically relevant derivatives through condensation with amino acids or heterocyclic compounds. These transformations often yield compounds with enhanced binding affinity and improved pharmacokinetic properties.

In terms of synthetic accessibility, 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile can be synthesized through multi-step organic reactions that leverage established methodologies in heterocyclic chemistry. The synthesis typically involves the condensation of appropriately substituted hydrazines with β-ketoesters or α-haloketones, followed by functional group interconversions to introduce the desired nitrile and formyl groups. Advances in catalytic systems have also made it possible to achieve these transformations under milder conditions, reducing waste generation and improving overall efficiency.

The biological evaluation of this compound has been a focal point for several research groups worldwide. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against certain enzymes implicated in metabolic disorders. The pyrazole core appears to disrupt key enzymatic pathways by competing with natural substrates or by inducing conformational changes that impair enzyme function. Additionally, the 4-chlorophenyl moiety has been found to enhance cell membrane permeability, potentially improving oral bioavailability when incorporated into drug candidates.

One particularly intriguing aspect of this molecule is its potential application in treating neurological disorders. Pyrazole derivatives have been reported to cross the blood-brain barrier due to their favorable lipophilicity and metabolic stability. In animal models, compounds structurally similar to 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile have demonstrated neuroprotective effects against oxidative damage and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate these mechanisms and translate these findings into clinical applications.

The nitrile group present in this compound also presents opportunities for therapeutic intervention. Nitriles are known for their ability to engage in coordination interactions with metal ions, which can be exploited in designing metal-based therapeutics or modulators of metalloenzymes. Recent studies have highlighted the role of nitrile-containing ligands in enhancing the efficacy of anticancer agents by facilitating targeted delivery or by inducing apoptosis in tumor cells.

From an industrial perspective, the production and scalability of 3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile are important considerations for its commercial viability. Process chemists are focusing on optimizing synthetic routes to reduce costs and improve yields while maintaining high purity standards. Continuous flow chemistry has emerged as a promising approach for large-scale synthesis, offering benefits such as increased reaction control, reduced solvent usage, and enhanced safety profiles.

The regulatory landscape also plays a significant role in determining how quickly such compounds can progress from discovery to market approval. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing quality before approving new drugs or chemical entities (CEIs). Companies developing this compound are working closely with regulatory experts to ensure compliance with guidelines set forth by agencies like the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency).

In conclusion,3-[3-(4-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanenitrile (CAS No: 255710-84-0) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, its significance is likely to grow, driven by both academic curiosity and industrial demand for innovative chemical solutions.